Cas no 108132-59-8 (Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(4-ethoxy-3,5-dimethoxyphenyl)-)

• Product Name: Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(4-ethoxy-3,5-dimethoxyphenyl)-
• CAS No: 108132-59-8
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 164449
• PubChem ID: 3065473
• Update Time: 2025-04-19

Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(4-ethoxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(4-ethoxy-3,5-dimethoxyphenyl)-
• (3,5-dimethylpyrazol-1-yl)-(4-ethoxy-3,5-dimethoxyphenyl)methanone
• 108132-59-8
• 1-(4-Ethoxy-3,5-dimethoxybenzoyl)-3,5-dimethyl-1H-pyrazole
• 1H-Pyrazole, 1-(4-ethoxy-3,5-dimethoxybenzoyl)-3,5-dimethyl-
• DTXSID90148420
• BRN 5973002

• Inchi： 1S/C16H20N2O4/c1-6-22-15-13(20-4)8-12(9-14(15)21-5)16(19)18-11(3)7-10(2)17-18/h7-9H,6H2,1-5H3
• InChI Key： NENMBVQLWYILRX-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(=CC=1OC)C(N1C(C)=CC(C)=N1)=O)OC

Computed Properties

• Exact Mass: 304.1424
• Monoisotopic Mass: 304.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 478.7°Cat760mmHg
• Flash Point: 243.3°C
• Refractive Index: 1.542
• PSA: 62.58
• LogP: 2.60430